Cas no 208844-52-4 (2-乙氧基-2-氧代乙基溴乙酸酯)

• Product Name: 2-乙氧基-2-氧代乙基溴乙酸酯
• CAS No: 208844-52-4
• MF: C₆H₉BrO₄
• MW: 225.037261724472
• MDL: MFCD32670685
• CID: 5154221
• PubChem ID: 53922994
• Update Time: 2025-06-19

2-乙氧基-2-氧代乙基溴乙酸酯 Chemical and Physical Properties

Names and Identifiers

• Acetic acid, bromo-, 2-ethoxy-2-oxoethyl ester
• Acetic acid, 2-bromo-, 2-ethoxy-2-oxoethyl ester
• AS-76378
• 2-Ethoxy-2-oxoethyl 2-bromoacetate
• SCHEMBL9838596
• 208844-52-4
• D94338
• ethyl 2-(2-bromoacetyl)oxyacetate
• 2-乙氧基-2-氧代乙基溴乙酸酯

• MDL： MFCD32670685
• Inchi： 1S/C6H9BrO4/c1-2-10-6(9)4-11-5(8)3-7/h2-4H2,1H3
• InChI Key： ILTSRIDAJQUWRZ-UHFFFAOYSA-N
• SMILES： C(OCC(OCC)=O)(=O)CBr

Computed Properties

• Exact Mass: 223.96842g/mol
• Monoisotopic Mass: 223.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-乙氧基-2-氧代乙基溴乙酸酯

Comprehensive Overview of 2-Ethoxy-2-oxoethyl Bromoacetate (CAS No. 208844-52-4): Properties, Applications, and Industry Insights

2-Ethoxy-2-oxoethyl bromoacetate (CAS No. 208844-52-4) is a specialized organic compound gaining attention in synthetic chemistry and industrial applications. With the growing demand for high-performance intermediates in pharmaceuticals, agrochemicals, and material science, this ester derivative stands out due to its unique molecular structure and reactivity. The compound’s bromoacetate moiety and ethoxy carbonyl group make it a versatile building block for nucleophilic substitutions and esterification reactions, aligning with trends in green chemistry and sustainable synthesis.

Recent searches on platforms like Google Scholar and Reaxys highlight rising interest in "bromoacetate derivatives" and "CAS 208844-52-4 applications," reflecting its relevance in R&D. Researchers frequently inquire about "how to synthesize 2-ethoxy-2-oxoethyl bromoacetate" or "safety protocols for handling bromoacetate esters," underscoring the need for detailed technical guidance. This article addresses these queries while exploring the compound’s physicochemical properties, including its molecular formula (C₆H₉BrO₄), melting point, and solubility in common organic solvents like dichloromethane and ethyl acetate.

In pharmaceutical contexts, 2-ethoxy-2-oxoethyl bromoacetate serves as a precursor for active pharmaceutical ingredients (APIs). Its role in constructing heterocyclic frameworks—key to drug discovery—resonates with trends in "small molecule drug development" and "targeted therapy intermediates." For instance, its application in synthesizing protease inhibitors or kinase modulators has been documented in recent patents, making it a hotspot for "high-value chemical suppliers" and "custom synthesis services."

The agrochemical sector also leverages this compound for designing novel pesticides and herbicides. Its reactivity with amines and thiols enables the creation of bioactive molecules, addressing global demands for "eco-friendly crop protection" solutions. Discussions on platforms like LinkedIn and ResearchGate often link bromoacetate esters to "precision agriculture" and "sustainable formulations," further driving its commercial appeal.

From a material science perspective, CAS 208844-52-4 contributes to polymer modifications and crosslinking agents. Its bifunctional nature allows incorporation into acrylic resins or coatings, enhancing durability—a topic trending under "advanced material additives." Industry reports correlate its usage with innovations in "smart packaging" and "biodegradable polymers," meeting ESG (Environmental, Social, and Governance) benchmarks.

Quality control and analytical methods for 2-ethoxy-2-oxoethyl bromoacetate are critical discussion points. HPLC and GC-MS protocols are frequently searched alongside "purity standards for bromoacetate esters." Regulatory compliance, such as REACH and FDA guidelines, further emphasizes the need for reliable "technical data sheets (TDS)" and "certificates of analysis (CoA)."

In conclusion, 2-ethoxy-2-oxoethyl bromoacetate (CAS No. 208844-52-4) exemplifies the intersection of innovation and utility across industries. Its multifaceted applications, coupled with evolving sustainability trends, position it as a compound of enduring significance. For researchers and procurement specialists, understanding its properties and market dynamics is essential to leveraging its full potential.